Cas no 114-75-0 (Benzenepropanoic acid, 4-hydroxy-alpha-oxo-, sodium salt (1:1))
114-75-0 structure
Product Name:Benzenepropanoic acid, 4-hydroxy-alpha-oxo-, sodium salt (1:1)
CAS No:114-75-0
MF:C9H7NaO4
MW:202.139253854752
CID:1202711
Update Time:2024-08-04
Benzenepropanoic acid, 4-hydroxy-alpha-oxo-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, 4-hydroxy-alpha-oxo-, sodium salt (1:1)
- benzenepropanoic acid, 4-hydroxy-α-oxo-, sodium salt (1:1)
- Natrium-3-(4-hydroxyphenyl)-2-oxopropanoat
- Sodium 3-(4-hydroxyphenyl)-2-oxopropanoate
- LogP
- P-HYDROXYPHENYLPYRUVIC ACID MONOSODIUM SALT
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- Inchi: 1S/C9H8O4.Na/c10-7-3-1-6(2-4-7)5-8(11)9(12)13;/h1-4,10H,5H2,(H,12,13);/q;+1/p-1
- InChI Key: AOBQFMNDRYAFPG-UHFFFAOYSA-M
- SMILES: C(=O)([O-])C(=O)CC1=CC=C(C=C1)O.[Na+]
Computed Properties
- Exact Mass: 202.02421
- Monoisotopic Mass: 203.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6A^2
Experimental Properties
- PSA: 77.43
Benzenepropanoic acid, 4-hydroxy-alpha-oxo-, sodium salt (1:1) Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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